(2-bromophenyl)(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (2-bromophenyl)-[4-[(5,6-dimethylbenzimidazol-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H24BrN3O/c1-15-11-20-21(12-16(15)2)26(14-24-20)13-17-7-9-25(10-8-17)22(27)18-5-3-4-6-19(18)23/h3-6,11-12,14,17H,7-10,13H2,1-2H3
• InChI Key: ILPUXRVIIKQBMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC3CCN(CC3)C(=O)C4=CC=CC=C4Br
• Molecular Formula: C22H24BrN3O
• Molecular Weight: 426.3 g/mol

Description

The compound (2-bromophenyl)(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives show a broad range of chemical and biological properties and are known to exhibit different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. While specific synthesis methods for this compound were not found, general methods for synthesizing imidazole derivatives involve the reaction of glyoxal and ammonia. Other methods involve the benzoylation of substituted phenols under low temperature.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The imidazole ring is a key structural feature, containing two nitrogen atoms, one of which bears a hydrogen atom. The compound also contains a bromophenyl group and a piperidinyl group, both attached to a methanone group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and reagents used. Imidazole derivatives are known to participate in a wide range of reactions due to their amphoteric nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

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Antitubercular Activity

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Synthesis of Substituted Imidazoles

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Antileishmanial Activity

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Antimicrobial Activity

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Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential applications. Given the wide range of activities exhibited by imidazole derivatives, this compound could be a promising candidate for the development of new drugs.